Cas no 204972-82-7 (Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester
• CAS No: 204972-82-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5895362
• PubChem ID: 15907753
• Update Time: 2025-05-24

Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester
• CS-0347274
• AC-12403
• SCHEMBL2341546
• AKOS006291072
• 204972-82-7
• EN300-6510141
• methyl 2-chloro-4- methylaminobenzoate
• GOXHKOANZONQCT-UHFFFAOYSA-N
• methyl 2-chloro-4-methylaminobenzoate
• methyl 2-chloro-4-(methylamino)benzoate

• Inchi： 1S/C9H10ClNO2/c1-11-6-3-4-7(8(10)5-6)9(12)13-2/h3-5,11H,1-2H3
• InChI Key： GOXHKOANZONQCT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC)C=C1Cl

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±27.0 °C(Predicted)
• pka: 1.53±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester

Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester (CAS No. 204972-82-7): A Comprehensive Overview

Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester, with the chemical identifier CAS No. 204972-82-7, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound belongs to the class of substituted benzoic acids, which have been widely studied due to their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester consists of a benzoic acid core substituted with a chlorine atom at the 2-position and a methylamino group at the 4-position, esterified at the carboxyl group. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from substituted benzoic acids. The presence of both electron-withdrawing and electron-donating groups in Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester suggests potential for various biological interactions. For instance, the chlorine atom can enhance lipophilicity, while the methylamino group can contribute to basicity and reactivity, making it a versatile scaffold for drug design.

One of the most compelling areas of research involving Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester is its potential as an intermediate in the synthesis of bioactive molecules. Studies have shown that derivatives of benzoic acid can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific substitution pattern in CAS No. 204972-82-7 may influence its biological activity by affecting enzyme binding or receptor interaction.

The synthesis of Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of benzoic acid derivatives followed by nucleophilic substitution with methylamine. The esterification step is typically carried out using methanol in the presence of an acid catalyst, ensuring regioselectivity and minimizing side reactions.

In terms of applications, CAS No. 204972-82-7 has shown promise in preclinical studies as a precursor for more complex molecules. Researchers are exploring its utility in developing new antibiotics and antiviral agents due to its structural similarity to known pharmacophores. Additionally, its role as a building block in heterocyclic compound synthesis makes it valuable for exploring novel drug candidates.

The chemical properties of Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester also make it useful in analytical chemistry and material science. Its well-defined structure allows for detailed spectroscopic analysis, including NMR and mass spectrometry, which are essential for characterizing organic compounds. Furthermore, its reactivity with other functional groups enables the creation of polymers and advanced materials with tailored properties.

The safety profile of CAS No. 204972-82-7 is another critical aspect that has been examined in recent studies. While it is not classified as a hazardous substance under standard regulations, proper handling procedures are recommended to ensure safe laboratory practices. This includes using personal protective equipment and working in well-ventilated areas to minimize exposure.

Economic considerations also play a role in the production and utilization of Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester. The cost-effectiveness of synthetic routes and the availability of raw materials are factors that influence its widespread adoption in industrial applications. As research continues to uncover new uses for this compound, its economic significance is likely to grow.

In conclusion, Benzoic acid, 2-chloro-4-(methylamino)-, methyl ester (CAS No. 204972-82-7) represents a fascinating compound with diverse applications in pharmaceuticals and chemical research. Its unique structural features and reactivity make it a valuable tool for scientists seeking to develop new drugs and materials. As ongoing research continues to reveal its potential benefits and applications: